Cas no 2171576-88-6 (4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2171576-88-6
• MF: C₁₅H₃₀N₂O
• MW: 254.411504268646
• CID: 5564762
• PubChem ID: 165595709
• Update Time: 2025-07-02

4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1639559
• 4-(1-amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol
• 2171576-88-6
• 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol

• Inchi： 1S/C15H30N2O/c1-13(2)9-15(18,10-14(3,4)17-13)12(16)8-11-6-5-7-11/h11-12,17-18H,5-10,16H2,1-4H3
• InChI Key： ZBOMAKHPRGFBPE-UHFFFAOYSA-N
• SMILES： OC1(C(CC2CCC2)N)CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 254.235813585g/mol
• Monoisotopic Mass: 254.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol

Chemical Profile of 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2171576-88-6)

4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol, identified by its CAS number 2171576-88-6, is a complex organic compound with significant implications in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The structural features of this molecule, particularly its tertiary amine functionality and bulky cyclobutyl substituent, make it a subject of interest for medicinal chemists exploring novel pharmacophores.

The molecular structure of 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol consists of a piperidine core substituted with multiple alkyl groups. The presence of the 1-amino-2-cyclobutylethyl side chain introduces steric hindrance and potential hydrogen bonding capabilities, which can influence both its solubility and interactions with biological targets. Additionally, the tetramethyl substitution on the piperidine ring enhances lipophilicity and stability, making it a promising candidate for further derivatization and drug development.

In recent years, there has been growing interest in piperidine derivatives due to their role as key motifs in many bioactive molecules. Studies have demonstrated that modifications within the piperidine scaffold can significantly alter pharmacokinetic properties and binding affinity to biological receptors. The specific arrangement of substituents in 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol suggests potential applications in developing central nervous system (CNS) drugs, where precise control over molecular properties is crucial.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The tertiary amine group can be further functionalized through reductive amination or alkylation reactions, allowing chemists to introduce additional pharmacophoric elements. This flexibility has been exploited in several research endeavors aimed at creating novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol have revealed potential interactions with enzymes and receptors involved in pain signaling and neurodegenerative diseases. These findings align with emerging research suggesting that piperidine derivatives may serve as effective modulators of neurotransmitter systems.

The synthesis of 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol presents both challenges and opportunities for synthetic chemists. The cyclobutyl group introduces steric complexity, necessitating careful selection of reaction conditions to achieve high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the piperidine ring efficiently.

Evaluation of this compound’s pharmacological profile has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier combined with its favorable metabolic stability makes it an attractive candidate for further development. Researchers are particularly interested in exploring its potential as an antagonist or partial agonist for various G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes.

The role of stereochemistry in determining biological activity cannot be overstated. The specific configuration of the tetramethyl-substituted piperidine ring influences how the molecule interacts with its target proteins. Novel analytical techniques such as X-ray crystallography and NMR spectroscopy have provided invaluable insights into these interactions at an atomic level. Such detailed structural information is essential for optimizing drug candidates like 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol.

As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol are expected to play a pivotal role. Their unique structural features offer opportunities for designing molecules with tailored properties that meet specific therapeutic needs. Furthermore, advances in biocatalysis and green chemistry may enable more sustainable synthesis routes for these valuable intermediates.

In conclusion,4-(1-Amino-2-cyclobutylethyl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2171576-88-6) represents a significant advancement in pharmaceutical chemistry. Its complex architecture and functional versatility position it as a key intermediate for developing novel therapeutic agents with potential applications across multiple disease areas. Continued research into its synthesis and pharmacological effects will likely yield groundbreaking discoveries in the coming years.